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Compound of Interest

Compound Name: 1-Boc-2,6-dimethylipiperazine

Cat. No.: B1343925

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety protocols and handling procedures
for 1-Boc-2,6-dimethylpiperazine (tert-butyl 2,6-dimethylpiperazine-1-carboxylate). As a key
intermediate in the synthesis of bioactive molecules and pharmaceuticals, a thorough
understanding of its properties is crucial for safe and effective laboratory use.[1] This document
outlines the known physical and chemical properties, potential hazards, and detailed
procedures for safe handling, storage, and emergency response.

Chemical and Physical Properties

1-Boc-2,6-dimethylpiperazine is a versatile building block in organic synthesis.[1] Its Boc-
protecting group makes it a stable and easy-to-handle derivative of 2,6-dimethylpiperazine,
facilitating its use in the development of complex chemical entities.[1]

Table 1: Physical and Chemical Properties of 1-Boc-2,6-dimethylpiperazine
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Property Value Source

Chem-Impex[1],

CAS Number 688363-66-8 )
ChemicalBook[2]
Chem-Impex[1], Santa Cruz
Molecular Formula C11H22N202 )
Biotechnology|[3]
] Chem-Impex[1], Santa Cruz
Molecular Weight 214.31 g/mol )
Biotechnology|[3]
Appearance Light yellow crystals Chem-Impex[1]
Purity > 95% (NMR) Chem-Impex([1]
Melting Point 108 - 113 °C Fisher Scientific[4]
Boiling Point 162 °C @ 760 mmHg Fisher Scientific[4]
Flash Point 44 °C/111.2 °F Fisher Scientific[4]

Hazard Identification and Safety Precautions

While specific toxicity data for 1-Boc-2,6-dimethylpiperazine is not readily available, the
precautionary measures are derived from data for similar piperazine derivatives. The primary
hazards are associated with skin and eye contact, inhalation of dust, and flammability.

Table 2: Hazard Summary and GHS Classifications (Inferred)

Hazard Classification Precautionary Statement

: . I Causes severe skin burns and
Skin Corrosion/Irritation Category 1B
eye damage.[4]

Causes serious eye damage.

[4]

Serious Eye Damage/Irritation Category 1

Flammable Solids Category 1 Flammable solid.[4]

Personal Protective Equipment (PPE)
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Proper PPE is mandatory when handling 1-Boc-2,6-dimethylpiperazine.
o Eye Protection: Wear tightly fitting safety goggles or a face shield.[4][5]

e Hand Protection: Use chemical-impermeable gloves (e.qg., nitrile rubber). Inspect gloves prior
to use.[5]

» Skin and Body Protection: Wear a lab coat, and in cases of potential significant exposure,
flame-retardant and antistatic protective clothing.

» Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation is experienced.[4]

Handling and Storage Procedures

Adherence to proper handling and storage protocols is essential to ensure laboratory safety
and maintain the integrity of the compound.

Handling

o Work in a well-ventilated area, preferably under a chemical fume hood.[4]

e Avoid the formation of dust and aerosols.[5][6]

e Ground and bond containers and receiving equipment to prevent static discharge.[4]
e Use non-sparking tools.[5]

o Keep away from heat, sparks, open flames, and hot surfaces.[4]

e Do not get in eyes, on skin, or on clothing.[4]

e Wash hands thoroughly after handling.[6]

Storage

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][6]

 Recommended storage temperature is between 0-8 °C.[1]
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o Keep in a dark place under an inert atmosphere.[7]

e Protect from light and moisture.[6][8]

o Store in a flammables-area.[9]

Experimental Protocols: Emergency Procedures

In the event of an accidental exposure or spill, the following procedures should be followed

immediately.

First-Aid Measures

Table 3: First-Aid Procedures

Exposure Route

Procedure

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes.

Immediate medical attention is required.[4]

Skin Contact

Wash off immediately with plenty of soap and
water for at least 15 minutes. Remove
contaminated clothing and wash before reuse.

Get medical attention if irritation occurs.[6]

Remove to fresh air. If not breathing, give

Inhalation artificial respiration. If breathing is difficult, give
oxygen. Get medical attention.[6][9]
Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Call a physician or poison

control center immediately.[5]

Spill and Leak Procedures

o Evacuate Personnel: Keep people away from and upwind of the spill/leak.[5]

e Ensure Ventilation: Use adequate ventilation.[5]
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* Remove Ignition Sources: Eliminate all sources of ignition.[5]

o Containment: Prevent further leakage or spillage if safe to do so. Do not let the chemical
enter drains.[5]

o Clean-up: Sweep up and shovel into suitable, closed containers for disposal. Avoid dust
formation.[6] For larger spills, absorb with inert material (e.g., sand, silica gel).

Chemical Compatibility

Avoid contact with strong oxidizing agents and strong acids.[4]

Disposal Considerations

Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.

Visualizing Safety and Handling Workflow

The following diagram illustrates the logical flow of safety and handling procedures for 1-Boc-
2,6-dimethylpiperazine.
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Start: Handling 1-Boc-2,6-dimethylpiperazine

Before Starting

Wear Appropriate PPE
- Goggles/Face Shield
- Gloves
- Lab Coat

Handling Procedures

- Use in Fume Hood
- Avoid Dust/Aerosols
- Ground Equipment
- No Ignition Sources

N
N

N\
~Jf spill/exposure occurs
N\
N\

Spill or Exposure Event

Storage
- Tightly Closed Container
- Cool, Dry, Well-Ventilated
- 0-8°C
- Inert Atmosphere

Personal Exposure Environmental Spill

Spill Cleanup
- Evacuate & Ventilate
- Remove Ignition Sources
l - Absorb & Collect

- Dispose Properly

Administer First Aid
- Eye Wash
Properly Stored - Skin Wash
- Fresh Air

- Seek Medical Attention

Waste Disposal
- Approved Waste Facility
- Follow Regulations

End of Procedure

Click to download full resolution via product page

Safety and Handling Workflow for 1-Boc-2,6-dimethylpiperazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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